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Compound of Interest

Compound Name: Antitumor agent-83

Cat. No.: B12390903 Get Quote

Antitumor Agent-83: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Antitumor agent-83 is a novel small molecule compound that has demonstrated significant

potential as an anticancer agent. Its primary mechanism of action involves the direct activation

of the pro-apoptotic protein BAX, a critical gateway to the intrinsic apoptosis pathway. This

activation triggers a cascade of events leading to programmed cell death in cancer cells. This

technical guide provides a comprehensive overview of the chemical structure, properties, and

biological activities of Antitumor agent-83, based on currently available data. It includes a

summary of its in vitro efficacy, details on its mechanism of action, and representative

experimental protocols for its evaluation.

Chemical Structure and Properties
Antitumor agent-83 is a complex organic molecule with the following chemical properties:
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Property Value

Molecular Formula C₂₉H₃₀N₆O₂

SMILES

CN(C)C1CCN(CC1)C(=O)C2=CC=C(C=C2)N3

C(=O)C(=C(N3)C4=CC=CC=C4)N=NC5=CC=C

C=C5

Storage Temperature -20°C

Further physicochemical properties such as melting point, solubility, and pKa are not publicly

available at this time.

Mechanism of Action: BAX-Mediated Apoptosis
Antitumor agent-83 exerts its cytotoxic effects by directly activating the BAX protein.[1] In

healthy cells, BAX exists in an inactive conformation, primarily in the cytosol. Upon activation

by Antitumor agent-83, BAX undergoes a conformational change, leading to its translocation

to the mitochondrial outer membrane. This triggers the intrinsic pathway of apoptosis.

Signaling Pathway
The activation of BAX by Antitumor agent-83 initiates a downstream signaling cascade that

culminates in apoptotic cell death.
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1. Culture A549 cells

2. Treat with Antitumor agent-83
(e.g., 5 µM, 10 µM for 48h)

3. Harvest cells

4. Wash with PBS

5. Resuspend in 1X Binding Buffer

6. Add Annexin V-FITC and PI

7. Incubate in the dark

8. Analyze by Flow Cytometry
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1. Culture A549 cells

2. Treat with Antitumor agent-83
(e.g., 2.5 µM, 5 µM for 48h)

3. Harvest cells

4. Fix cells in cold 70% ethanol

5. Wash with PBS

6. Resuspend in PI/RNase Staining Buffer

7. Incubate in the dark

8. Analyze by Flow Cytometry

 

1. Culture A549 cells

2. Treat with Antitumor agent-83
(e.g., 5-40 µM for 24h)

3. Harvest cells

4. Cytosolic and Mitochondrial
Fractionation

5. Protein Quantification

6. SDS-PAGE

7. Transfer to PVDF membrane

8. Block with 5% non-fat milk

9. Incubate with primary antibody
(anti-Cytochrome c)

10. Incubate with HRP-conjugated
secondary antibody

11. Chemiluminescent Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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